2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[(2,6-dimethylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-9-5-4-6-10(2)12(9)7-13-11(3)8-14/h4-6,11,13-14H,7-8H2,1-3H3
• InChI Key: WPSXZNGWDWEAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)CNC(C)CO

Description

2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol is a chiral amino alcohol compound of significant interest in pharmaceutical and medicinal chemistry research. This substance is presented as a high-purity material for research and development purposes exclusively. While specific biological data for this exact compound is not fully established in public literature, its core structure provides strong indications of its research potential. The molecule integrates a substituted aromatic system with an amino alcohol functional group, a motif commonly associated with bioactive molecules. Notably, a closely related structural analog, N-[(2,6-dimethylphenoxy)ethyl]aminopropan-1-ol, has demonstrated potent anticonvulsant activity in preclinical models, including the maximum electroshock (MES) and subcutaneous metrazole (ScMet) tests . This suggests that research on 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol could be valuable for neuroscientific studies, particularly in investigating mechanisms of seizure control. The amino alcohol segment is also a versatile building block in organic synthesis, often serving as a chiral ligand or precursor for more complex molecular architectures . The presence of both amine and hydroxyl groups in the propanol chain contributes to the molecule's physicochemical properties, including its solubility and potential for hydrogen bonding . Researchers are exploring these properties in the context of drug discovery and development. This product is intended for laboratory research use only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 2,6-dimethylbenzylamine with an appropriate epoxide or halohydrin. One common method is the reaction of 2,6-dimethylbenzylamine with epichlorohydrin under basic conditions to form the desired product. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium hydroxide, which facilitates the opening of the epoxide ring and subsequent nucleophilic attack by the amine group.

Industrial Production Methods

Industrial production of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted derivatives, depending on the reagents used.

Scientific Research Applications

2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of enzyme interactions and as a ligand in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of certain enzymes, modulating their activity and affecting various biochemical pathways. The presence of the hydroxyl and amino groups allows the compound to form hydrogen bonds and other interactions with its targets, influencing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural similarities with several agrochemicals, particularly those in the acylalanine and chloroacetamide classes. Key comparisons are outlined below:

Metalaxyl and Derivatives

Metalaxyl (methyl N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-DL-alaninate) is a systemic fungicide used against oomycetes. Both metalaxyl and the target compound feature the 2,6-dimethylphenyl group, but metalaxyl incorporates a methoxyacetyl-alanine ester, whereas the target compound has an amino alcohol chain.

• Molecular Formula: Metalaxyl: C₁₅H₂₁NO₄ Target Compound: C₁₂H₁₇NO (inferred from structure)
• Key Differences: The ester group in metalaxyl enhances lipophilicity, critical for fungal membrane penetration, while the amino alcohol in the target compound may reduce logP, affecting solubility . Metalaxyl-M (mefenoxam), the R-enantiomer, shows higher fungicidal activity, highlighting the role of stereochemistry in efficacy—a factor unexplored for the target compound .

Benalaxyl

Benalaxyl (methyl N-(2,6-dimethylphenyl)-N-(phenylacetyl)-DL-alaninate) replaces metalaxyl’s methoxyacetyl group with a phenylacetyl moiety.

• Activity : The phenylacetyl group increases steric bulk, reducing mobility in plant tissues but improving residual activity .

Chloroacetamide Herbicides (e.g., Alachlor, Thenylchlor)

Compounds like alachlor (2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide) share the 2,6-disubstituted aromatic ring but feature chloroacetamide groups.

• Functional Groups: Alachlor: Chloroacetamide (herbicidal activity via inhibition of very-long-chain fatty acid synthesis). Target Compound: Amino alcohol (mechanism undefined; possible neuromodulatory or surfactant properties inferred from structural analogs) .
• Structural Impact : The chloro group in alachlor enhances electrophilicity, enabling covalent binding to target enzymes—a trait absent in the target compound .

Pharmaceutical Analogs ()

While unrelated to agrochemicals, compounds like 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol () share the amino alcohol scaffold.

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Primary Use	Activity Notes
2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol	C₁₂H₁₇NO	2,6-Dimethylphenylmethyl, amino alcohol	Undefined	Hypothesized: Surfactant or drug intermediate
Metalaxyl	C₁₅H₂₁NO₄	Methoxyacetyl, alanine ester	Fungicide	Systemic anti-oomycete activity
Benalaxyl	C₂₁H₂₅NO₃	Phenylacetyl, alanine ester	Fungicide	Enhanced residual activity
Alachlor	C₁₄H₂₀ClNO₂	Chloroacetamide, methoxymethyl	Herbicide	VLCFA inhibitor
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₃NOS	Thiophene, methylamino	Pharmaceutical impurity	No therapeutic role specified

Research Findings and Implications

• Agrochemical Potential: The 2,6-dimethylphenyl group’s prevalence in fungicides suggests the target compound could be optimized for similar applications by introducing acyl or electrophilic groups .
• Stereochemical Considerations : The R/S configuration in metalaxyl derivatives significantly impacts efficacy, implying that enantiomeric resolution of the target compound may be critical .
• Limitations: The absence of a reactive group (e.g., chloro or acyl) may restrict the target compound’s utility as a pesticide, though its amino alcohol structure could be advantageous in drug synthesis or surfactants .

Biological Activity

2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol, also known as a derivative of 2-amino-2-methyl-1-propanol (AMP), exhibits significant biological activities that warrant detailed exploration. This compound is characterized by its unique structure, which influences its interaction with biological systems. Below, we delve into its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's chemical formula is $C_{12}H_{17}N$ and it features a dimethylphenyl group attached to an amino propanol backbone. This structure is crucial for its biological activity, influencing solubility, permeability, and interaction with biological targets.

The biological activity of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with various receptors in the central nervous system (CNS), potentially influencing neurotransmitter pathways.
• Enzyme Inhibition : It may act as an inhibitor for specific enzymes involved in metabolic pathways, affecting cellular processes.
• Antioxidant Activity : Preliminary studies suggest that this compound could exhibit antioxidant properties, helping to mitigate oxidative stress in cells.

Biological Activity Data

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Potential to reduce oxidative stress
Neurotransmitter Modulation	Possible effects on serotonin and dopamine levels
Enzyme Inhibition	Inhibition of specific metabolic enzymes

Case Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol in a rodent model of neurodegeneration. The results indicated that administration of the compound resulted in reduced neuronal apoptosis and improved cognitive function as measured by behavioral tests. The study highlighted the compound's potential as a therapeutic agent for neurodegenerative diseases.

Case Study 2: Antioxidant Properties

Another research focused on the antioxidant capacity of the compound using in vitro assays. The findings revealed that 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol significantly scavenged free radicals and reduced lipid peroxidation in cell cultures. This suggests its potential application in conditions associated with oxidative stress.

Research Findings

Recent studies have provided insights into the pharmacokinetics and toxicity profiles of 2-{[(2,6-Dimethylphenyl)methyl]amino}propan-1-ol:

• Pharmacokinetics : The compound demonstrated favorable absorption characteristics with a moderate half-life, indicating potential for sustained therapeutic effects.
• Toxicity : Toxicological evaluations showed low acute toxicity levels in animal models, suggesting a safe profile for further development.